molecular formula C12H14ClNO2 B8587537 4-(morpholin-4-ylmethyl)benzoyl chloride

4-(morpholin-4-ylmethyl)benzoyl chloride

Cat. No.: B8587537
M. Wt: 239.70 g/mol
InChI Key: BTOCBOHEIFMLMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(morpholin-4-ylmethyl)benzoyl chloride is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14ClNO2

Molecular Weight

239.70 g/mol

IUPAC Name

4-(morpholin-4-ylmethyl)benzoyl chloride

InChI

InChI=1S/C12H14ClNO2/c13-12(15)11-3-1-10(2-4-11)9-14-5-7-16-8-6-14/h1-4H,5-9H2

InChI Key

BTOCBOHEIFMLMR-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CC2=CC=C(C=C2)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2.33 g of α-morpholinoparatoluic acid are placed in 30 mL of CH2Cl2 and 3.76 g of SOCl2 are added. The not very homogenous solution is taken to reflux for 48 hours The white precipitate obtained is filtered, washed with CH2Cl2 and dried. 2.65 g of product is obtained (Yield=70%).
Quantity
2.33 g
Type
reactant
Reaction Step One
Name
Quantity
3.76 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Three
Yield
70%

Synthesis routes and methods II

Procedure details

A 200 mL round-bottom flask fitted with a reflux condenser was charged with 4-(4-carboxy-benzyl)-morpholin-4-ium chloride (10.0 g, 0.039 mol, 1.0 eq), toluene (50 mL), DMF (0.3 mL, 0.0039 mol, 0.1 eq), and thionyl chloride (7.1 mL, 0.097 mol, 2.5 eq) under a nitrogen atmosphere. The reaction mixture was heated to 70° C. for 6 h and then cooled to 0° C. The resulting mixture was filtered and the solid washed with pentane to yield 4-morpholin-4-ylmethyl-benzoyl chloride, which was used in the next step without further purification.
Name
4-(4-carboxy-benzyl)-morpholin-4-ium chloride
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
7.1 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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